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Compound of Interest

Compound Name: Coco glucoside

Cat. No.: B16103643

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of coco glucoside, a

non-ionic surfactant, in cosmetic research and development. This document details its

functions, formulation guidelines, and relevant experimental protocols for performance and

safety evaluation.

Introduction to Coco Glucoside
Coco glucoside is an alkyl polyglucoside (APG) surfactant derived from renewable resources,

specifically coconut oil-derived fatty alcohols and glucose (sugar).[1][2] Its gentle nature,

biodegradability, and excellent skin compatibility make it a preferred ingredient in a wide range

of cosmetic and personal care products, particularly those designed for sensitive skin and baby

care.[3] It is a non-ionic surfactant, meaning it does not have a charge, which contributes to its

mildness and compatibility with other ingredient types.[4][5]

Key Functions in Cosmetic Formulations:

Primary/Secondary Surfactant: Effectively cleanses the skin and hair by lowering the surface

tension of water, allowing for the removal of dirt and oils.[1][6]
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Foaming Agent: Produces a stable and creamy lather, enhancing the sensory experience of

cleansing products.[7][8]

Emulsifier: Helps to combine oil and water-based ingredients in a formulation.[9]

Thickener/Viscosity Modifier: Contributes to the desired consistency of a product.[2]

Conditioning Agent: Leaves the skin and hair feeling soft and smooth.[9]

Formulation Guidelines
Successful incorporation of coco glucoside into cosmetic formulations requires consideration

of concentration, pH, and compatibility with other ingredients.

Recommended Usage Concentrations
The concentration of coco glucoside varies depending on the desired product application and

its role in the formula (primary or secondary surfactant).

Product Type
Recommended
Concentration (%)

Primary Function

Facial Cleansers 3 - 5[8] Gentle Cleansing

Shower Gels & Body Washes 5 - 15[8] Cleansing & Foaming

Shampoos 10 - 20[8] Cleansing & Foaming

Baby Products 2 - 10 Ultra-Mild Cleansing

Hand Soaps 5 - 15[8] Cleansing

pH Stability
Coco glucoside is stable over a wide pH range, typically between 4 and 12, making it suitable

for a variety of cosmetic formulations.[8] However, for optimal performance and skin

compatibility, it is recommended to formulate products within a pH range of 5 to 7.[10]

Compatibility
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Coco glucoside is compatible with a broad range of cosmetic ingredients, including other non-

ionic, anionic, and amphoteric surfactants.[4][10] When used as a co-surfactant, it can reduce

the potential for irritation from harsher surfactants like sulfates. It is also compatible with

common thickeners such as xanthan gum and carrageenan gum.[9]

Experimental Protocols & Performance Evaluation
To substantiate claims and ensure product quality, various in-vitro and in-vivo tests are

performed. The following are key experimental protocols relevant to formulations containing

coco glucoside.

Foam Performance Analysis
The foaming capability of a surfactant is a critical attribute for many cleansing products. This

protocol outlines a method for evaluating foam volume and stability.

Objective: To quantify and compare the foam volume and stability of formulations containing

coco glucoside against other surfactants.

Methodology:

Preparation of Surfactant Solutions: Prepare 1% aqueous solutions of coco glucoside and

a benchmark surfactant (e.g., Sodium Laureth Sulfate - SLES).

Foam Generation:

Add 100 mL of the surfactant solution to a 500 mL graduated cylinder.

Securely seal the cylinder and invert it 10 times in a standardized manner to generate

foam.

Initial Foam Volume Measurement: Immediately after agitation, record the total volume of the

foam and liquid. The initial foam volume is the total volume minus the initial liquid volume

(100 mL).

Foam Stability Measurement: Record the foam volume at regular intervals (e.g., 1, 3, and 5

minutes) to assess its stability over time.
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Data Analysis: Compare the initial foam volume and the rate of foam decay between the

different surfactant solutions.

Data Presentation:

Surfactant (1%
Solution)

Initial Foam
Volume (mL)

Foam Volume
at 1 min (mL)

Foam Volume
at 3 min (mL)

Foam Volume
at 5 min (mL)

Coco Glucoside

[Insert

experimental

data]

[Insert

experimental

data]

[Insert

experimental

data]

[Insert

experimental

data]

Sodium Laureth

Sulfate (SLES)

[Insert

experimental

data]

[Insert

experimental

data]

[Insert

experimental

data]

[Insert

experimental

data]

Rheology & Viscosity Measurement
This protocol determines the flow behavior and thickness of a formulation.

Objective: To assess the viscosity-building properties of coco glucoside in a cosmetic

formulation.

Methodology:

Sample Preparation: Prepare a base formulation (e.g., a simple shower gel) with varying

concentrations of coco glucoside (e.g., 5%, 10%, 15%).

Viscosity Measurement:

Use a rotational viscometer with a suitable spindle.

Measure the viscosity of each sample at a controlled temperature (e.g., 25°C) and a

defined shear rate.

Data Analysis: Plot a graph of viscosity versus coco glucoside concentration to determine

its thickening effect.
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Data Presentation:

Coco Glucoside Concentration (%) Viscosity (cP at 25°C)

5 [Insert experimental data]

10 [Insert experimental data]

15 [Insert experimental data]

Cleansing Efficacy Evaluation
This protocol provides a method for assessing the ability of a cleansing formulation to remove

soil from a substrate.

Objective: To evaluate the cleansing performance of a formulation containing coco glucoside.

Methodology:

Substrate Preparation: Use an artificial skin substrate.

Soil Application: Apply a standardized amount of a synthetic sebum or makeup formulation to

the substrate and allow it to set.

Cleansing Procedure:

Wash the soiled substrate with a defined amount of the cleansing product and water for a

specific duration, using a standardized rubbing motion.

Efficacy Assessment:

Quantify the amount of soil remaining on the substrate using analytical techniques such as

chromatography or colorimetry.

The cleansing efficacy is calculated as the percentage of soil removed.

Data Presentation:
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Cleansing Formulation Soil Type % Soil Removal

Formulation with Coco

Glucoside
Synthetic Sebum [Insert experimental data]

Placebo Formulation (without

surfactant)
Synthetic Sebum [Insert experimental data]

Formulation with Coco

Glucoside
Foundation (Makeup) [Insert experimental data]

Placebo Formulation (without

surfactant)
Foundation (Makeup) [Insert experimental data]

Safety & Mildness Assessment
Due to its intended use in products for sensitive skin, the mildness of coco glucoside is a key

performance indicator.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This in vitro test is a validated alternative to animal testing for assessing skin irritation potential.

[11][12][13][14]

Objective: To determine the potential of a coco glucoside-containing formulation to cause skin

irritation.

Methodology:

Test System: Utilize a reconstructed human epidermis (RhE) model, which is a three-

dimensional tissue culture that mimics the human epidermis.[11]

Test Substance Application: Apply the test formulation directly to the surface of the RhE

tissue.

Incubation: Incubate the treated tissue for a defined period.

Cell Viability Assessment:
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After incubation, assess the viability of the tissue cells using a colorimetric assay, such as

the MTT assay.[11] In this assay, viable cells convert the MTT reagent into a purple

formazan salt, which can be quantified.

The reduction in cell viability compared to a negative control is used to predict the irritation

potential.

Classification:

If the tissue viability is reduced below 50% of the negative control, the substance is

classified as an irritant (UN GHS Category 2).[11]

If the viability remains above 50%, it is considered a non-irritant.[11]

Data Presentation:

Test Formulation Mean Tissue Viability (%) Classification

Formulation with Coco

Glucoside
[Insert experimental data] [Irritant/Non-irritant]

Positive Control (e.g., 5%

SDS)
[Insert experimental data] Irritant

Negative Control (e.g., PBS) 100 Non-irritant

Human Repeat Insult Patch Test (HRIPT)
The HRIPT is a clinical study used to assess the potential of a product to cause skin irritation

and sensitization (allergic contact dermatitis) in humans.[15][16][17][18]

Objective: To evaluate the skin irritation and sensitization potential of a cosmetic formulation

containing coco glucoside after repeated application to human skin.

Methodology:

Study Population: Recruit a panel of human volunteers (typically 50-200 subjects).[17]

Induction Phase:
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Apply the test product under a semi-occlusive or occlusive patch to the same site on the

subjects' backs for 24 hours.[15][17]

This process is repeated nine times over a three-week period.[16]

After each application, the skin is graded for any signs of irritation (e.g., redness, swelling).

[18]

Rest Phase: A two-week period with no product application follows the induction phase.[16]

Challenge Phase:

Apply the test product under a patch to a new, untreated skin site.[16]

The site is evaluated for any reaction at 24 and 48 hours after application.[15]

Data Analysis: The incidence and severity of skin reactions during the induction and

challenge phases are recorded and analyzed to determine the product's irritation and

sensitization potential.

Data Presentation:

Study Phase
Number of
Subjects with
Irritation

Severity of
Irritation (Mean
Score)

Number of
Subjects with
Sensitization

Induction
[Insert experimental

data]

[Insert experimental

data]
N/A

Challenge
[Insert experimental

data]

[Insert experimental

data]

[Insert experimental

data]

Visualizations
Experimental Workflows
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Formulation & Stability

Formulate with Coco Glucoside

Stability Testing
(pH, Viscosity, Temperature)

Foam Analysis
(Volume & Stability) Rheology Measurement Cleansing Efficacy In Vitro Irritation (OECD 439) Human Repeat Insult Patch Test (HRIPT)

Click to download full resolution via product page

Caption: Cosmetic R&D workflow for coco glucoside formulations.

Safety Assessment Logic

New Formulation
with Coco Glucoside

In Vitro Skin Irritation
(OECD 439)

Cell Viability > 50%?

Human Repeat Insult Patch Test
(HRIPT)

 Yes

Reformulate or Re-evaluate

 No

Safe for Market
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Click to download full resolution via product page

Caption: Safety assessment pathway for coco glucoside cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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